Cas no 88815-54-7 ((S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid)

(S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid is a chiral carboxylic acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group and an isopropoxy ester moiety. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and peptide chemistry, where precise chirality is critical. The Cbz group offers selective deprotection under mild hydrogenolysis conditions, while the isopropoxy ester enhances solubility in organic solvents, facilitating further functionalization. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in pharmaceutical research for constructing complex peptidomimetics or prodrugs. Its well-defined structure ensures reproducibility in synthetic applications, making it a reliable building block for medicinal chemistry and organic synthesis.
(S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid structure
88815-54-7 structure
Product Name:(S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid
CAS No:88815-54-7
MF:C16H21NO6
MW:323.34104514122
CID:1029470
PubChem ID:53486395
Update Time:2025-06-15

(S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid
    • (4S)-5-oxo-4-(phenylmethoxycarbonylamino)-5-propan-2-yloxypentanoic acid
    • L-GLUTAMIC ACID, N-[(PHENYLMETHOXY)CARBONYL]-, 1-(1-METHYLETHYL) ESTER
    • AKOS016844889
    • (S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoicacid
    • 88815-54-7
    • AC-7893
    • N-benzoxycarbonyl-L-glutamic acid, iso-propyl ester
    • N-benzoxycarbonyl-L-glutamic acid isopropyl ester
    • L-Glutamic acid, N-[(phenylmethoxy)carbonyl]-, 1-1-methylethyl) ester
    • (4S)-4-{[(benzyloxy)carbonyl]amino}-5-oxo-5-(propan-2-yloxy)pentanoic acid
    • MDL: MFCD18074530
    • Inchi: 1S/C16H21NO6/c1-11(2)23-15(20)13(8-9-14(18)19)17-16(21)22-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,17,21)(H,18,19)/t13-/m0/s1
    • InChI Key: NRSCPJKMEAHSJF-ZDUSSCGKSA-N
    • SMILES: O(C(C)C)C([C@H](CCC(=O)O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 323.137
  • Monoisotopic Mass: 323.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.218
  • Boiling Point: 519.681 °C at 760 mmHg
  • Flash Point: 268.094 °C
  • Refractive Index: 1.526

(S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid Pricemore >>

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Additional information on (S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid

Comprehensive Overview of (S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid (CAS No. 88815-54-7)

(S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid (CAS No. 88815-54-7) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of N-protected amino acid derivatives, which are critical intermediates in the development of bioactive molecules. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the isopropoxy ester moiety, make it a valuable building block for drug discovery and medicinal chemistry applications.

The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality intermediates like (S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid. Researchers are particularly focused on its role in the synthesis of modified peptides and prodrugs, which are pivotal in addressing challenges such as bioavailability and targeted drug delivery. Recent advancements in AI-driven drug design have further highlighted the importance of such compounds in accelerating the development of novel treatments.

One of the key advantages of CAS No. 88815-54-7 is its compatibility with solid-phase peptide synthesis (SPPS), a widely adopted method in modern laboratories. The compound’s chiral purity and stability under reaction conditions make it a preferred choice for constructing complex peptide sequences. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of diverse molecular architectures.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize (S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid. Efforts are underway to minimize the use of hazardous reagents and reduce waste generation during its production. This aligns with the broader industry trend toward environmentally friendly synthesis, which is a hot topic among scientists and regulatory bodies alike.

The compound’s applications extend beyond pharmaceuticals. It is also investigated in material science for the development of biodegradable polymers and smart materials. Its ability to incorporate into polymeric backbones while retaining functional groups offers exciting possibilities for creating advanced materials with tailored properties.

For those searching for CAS No. 88815-54-7 suppliers or technical data sheets, it is essential to verify the compound’s purity and analytical specifications. Reputable suppliers often provide HPLC and NMR data to ensure quality consistency. Furthermore, the compound’s storage conditions (typically at low temperatures) and handling precautions should be carefully followed to maintain its integrity.

In summary, (S)-4-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic acid (CAS No. 88815-54-7) is a versatile and indispensable tool in modern chemical research. Its role in peptide synthesis, drug development, and material innovation underscores its significance in advancing scientific and industrial applications. As research continues to evolve, this compound is poised to remain at the forefront of cutting-edge discoveries.

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